3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 3-(4-chloro-3-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-8-11(12)6-14(13-8)10-4-2-3-9(5-10)7-15/h2-7H,1H3
• InChI Key: CJFWEWVQHUQXTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Cl)C2=CC=CC(=C2)C=O

Description

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde ( 1341649-60-2) is a high-purity chemical intermediate with the molecular formula C11H9ClN2O and a molecular weight of 220.66 . This compound is a specialized scaffold designed for advanced research and development, particularly in medicinal chemistry and drug discovery. The structure integrates a benzaldehyde group with a 4-chloro-3-methylpyrazole ring, making it a valuable precursor for the synthesis of more complex molecules . Pyrazole-containing compounds are recognized for their broad biological activity, and when coupled with other heterocyclic systems, they can yield structures with significant pharmacological potential . This benzaldehyde derivative is particularly useful for creating hydrazineyl-thiazole and other heterocyclic hybrids via condensation reactions, which are a common focus in the search for new antimicrobial and anticancer agents . Its defined structure allows for precise molecular docking studies and computational investigations into its binding interactions with biological targets . This product is strictly for research purposes and is not intended for diagnostic, therapeutic, or any other human or animal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde typically involves the reaction of 4-chloro-3-methyl-1H-pyrazole with benzaldehyde under specific conditions. One common method involves the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This often includes the use of continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzoic acid.

Reduction: 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or interact with cellular receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally analogous compounds are compared based on substituent positioning, physicochemical properties, and available

Structural Isomer: 2-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde

• CAS : 1341756-87-3
• Molecular Formula : C₁₁H₉ClN₂O (identical to the target compound)
• Molecular Weight : 220.65 g/mol .
• Key Difference : The pyrazole ring is attached at the 2-position of the benzaldehyde ring instead of the 3-position.
• Conformational Flexibility: The proximity of the pyrazole ring to the aldehyde group could restrict rotational freedom, influencing molecular packing in crystalline states or interaction with biological targets.

Functional Analog: 3-Chloro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula : C₁₁H₉ClN₂O (identical to the target compound)
• Key Difference : The benzaldehyde ring bears a 3-chloro substituent and a 4-pyrazole group , while the pyrazole itself has a 4-methyl substituent (vs. 4-chloro-3-methyl in the target compound) .

• Collision Cross-Section (CCS) Data :

  Adduct	m/z	Predicted CCS (Ų)
  [M+H]⁺	221.04762	145.3
  [M+Na]⁺	243.02956	161.0
  [M-H]⁻	219.03306	148.3
  [M]+	220.03979	148.7

  These CCS values reflect the molecule’s size and shape in gas-phase ion mobility spectrometry. The higher CCS for sodium adducts ([M+Na]⁺: 161.0 Ų) suggests increased conformational bulk due to ion coordination .

General Trends and Inferences

• Chloro and methyl groups on the pyrazole ring modulate electron-withdrawing/donating effects, influencing aldehyde reactivity. For instance, the 4-chloro group in the target compound may enhance electrophilicity at the aldehyde carbon compared to 4-methyl analogs.

Biological Activity

3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde, with the chemical formula C$_{11}$H$_9$ClN$_2$O and CAS number 1341649-60-2, is a compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its synthesis, biological evaluations, and specific case studies that highlight its efficacy in various pharmacological applications.

• Molecular Weight : 220.66 g/mol
• Molecular Formula : C$_{11}$H$_9$ClN$_2$O
• CAS Number : 1341649-60-2

Synthesis and Characterization

The synthesis of 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde typically involves multi-step reactions starting from readily available pyrazole derivatives. The characterization of the compound is usually performed using techniques such as NMR, IR spectroscopy, and mass spectrometry to confirm the structure and purity.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

Anticancer Activity

Research indicates that pyrazole derivatives, including 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde, exhibit significant anticancer properties. Studies have demonstrated that compounds containing the pyrazole moiety can inhibit the proliferation of various cancer cell lines, including:

• Breast Cancer (MDA-MB-231)
• Liver Cancer (HepG2)

In vitro studies suggest that these compounds can induce apoptosis and inhibit cell migration, making them potential candidates for further development in cancer therapy .

Antibacterial Activity

The compound has shown promising antibacterial properties against several strains of bacteria. For instance, a study evaluated various pyrazole derivatives for their ability to inhibit biofilm formation and quorum sensing in bacterial pathogens. Results indicated that 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde could effectively reduce bacterial growth and biofilm formation .

Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. The compound has been tested in various models for its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. In vitro assays have reported significant reductions in inflammatory markers when treated with this compound .

Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated inhibition of MDA-MB-231 cell proliferation with IC50 values indicating significant potency.
Study 2	Antibacterial Efficacy	Showed effectiveness against MRSA strains with inhibition zones comparable to standard antibiotics.
Study 3	Anti-inflammatory Action	Reported significant reduction in COX-2 activity with an IC50 value lower than that of traditional anti-inflammatory drugs like diclofenac.

Molecular Modeling Studies

Molecular docking studies have been employed to understand the interaction between 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde and its biological targets. These studies suggest favorable binding affinities to various enzymes implicated in cancer progression and inflammation .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for synthesizing 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)benzaldehyde?

• Methodological Answer : A nucleophilic substitution approach is commonly employed, where 1-Aryl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde reacts with phenols in the presence of a base (e.g., K₂CO₃) to introduce substituents at the pyrazole ring. Solvent selection (e.g., DMF or DMSO) and temperature control (80–100°C) are critical for optimizing yield and regioselectivity . Alternative routes include regioselective formylation of pyrazoline intermediates, as demonstrated in analogous benzaldehyde derivatives .

Q. How can the purity and structural integrity of this compound be validated experimentally?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Confirm proton environments (e.g., aldehyde proton at ~10 ppm, pyrazole ring protons at 6–8 ppm) and absence of impurities.
• High-Performance Liquid Chromatography (HPLC) : Use reverse-phase columns (C18) with UV detection (λ = 254 nm) to assess purity >95% .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode can verify the molecular ion peak at m/z 220.04 (M+H⁺) and predicted collision cross-sections (e.g., 145.3 Ų for [M+H]⁺) .

Q. What analytical techniques are suitable for characterizing this compound’s physicochemical properties?

• Methodological Answer :

• FT-IR Spectroscopy : Identify functional groups (e.g., aldehyde C=O stretch at ~1700 cm⁻¹, pyrazole C=N at ~1600 cm⁻¹).
• X-ray Diffraction (XRD) : Resolve crystal packing and intermolecular interactions. Refinement via SHELXL (for small-molecule structures) or SHELXPRO (for macromolecular interfaces) is recommended .
• Thermogravimetric Analysis (TGA) : Determine thermal stability, with decomposition typically observed above 200°C for similar pyrazole derivatives .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the molecular structure of this compound?

• Methodological Answer : Single-crystal XRD with Cu-Kα radiation (λ = 1.54178 Å) at 296 K can provide atomic-resolution data. Use SHELXL for refinement, focusing on anisotropic displacement parameters for the chloro and methyl groups. ORTEP-3 is recommended for visualizing thermal ellipsoids and validating bond lengths/angles (e.g., C-Cl bond ~1.74 Å, C=O bond ~1.21 Å) .

Q. What computational strategies predict the biological activity of this compound?

• Methodological Answer :

• 3D-QSAR Modeling : Align the compound’s structure with known tubulin inhibitors (e.g., chalcone derivatives) to generate pharmacophore models. Use steric/electrostatic field descriptors for activity prediction .
• Molecular Docking : Simulate interactions with target proteins (e.g., COX-2 or EGFR) using AutoDock Vina. Prioritize binding poses with favorable ΔG values (< -8 kcal/mol) and hydrogen-bonding to the aldehyde group .

Q. How should researchers address contradictions in spectroscopic data during structural elucidation?

• Methodological Answer :

• Multi-Technique Cross-Validation : Compare NMR, MS, and IR data with predicted values from computational tools (e.g., ChemDraw, Gaussian).
• Dynamic NMR Experiments : Resolve rotational barriers or tautomerism in the pyrazole ring by variable-temperature ¹H-NMR .
• CCDC Database Cross-Referencing : Validate crystallographic parameters against structurally similar entries (e.g., CCDC 10535545) .

Q. What strategies optimize regioselectivity in modifying the pyrazole ring?

• Methodological Answer :

• Directed Metalation : Use n-BuLi at -78°C to deprotonate the pyrazole N-H, followed by electrophilic quenching (e.g., alkyl halides) .
• Protecting Groups : Temporarily block the aldehyde with ethylene glycol to prevent side reactions during pyrazole functionalization .

Q. How to analyze reaction mechanisms involving the aldehyde group under varying conditions?

• Methodological Answer :

• Kinetic Studies : Monitor aldehyde oxidation (e.g., to carboxylic acid) via UV-Vis spectroscopy under acidic (KMnO₄) or basic (Ag₂O) conditions .
• DFT Calculations : Simulate transition states for nucleophilic additions (e.g., Grignard reagents) using B3LYP/6-31G(d) basis sets to predict regiochemical outcomes .